![molecular formula C11H13N3O B3154192 1-(4-Methoxybenzyl)-1H-imidazol-2-amine CAS No. 773019-75-3](/img/structure/B3154192.png)
1-(4-Methoxybenzyl)-1H-imidazol-2-amine
Overview
Description
“1-(4-Methoxybenzyl)-1H-imidazol-2-amine” is a compound that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, and a methoxybenzyl group. The methoxybenzyl group consists of a benzene ring with a methoxy group (-OCH3) and a benzyl group attached to it .
Synthesis Analysis
While the exact synthesis of this compound is not available, it might involve the reaction of an appropriate 1H-imidazol-2-amine with a 4-methoxybenzyl halide in the presence of a base .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an imidazole ring and a methoxybenzyl group. The imidazole ring is a heterocyclic ring, which means it contains atoms of at least two different elements. In this case, those elements are carbon and nitrogen .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would largely be determined by its functional groups. For instance, the imidazole ring could potentially participate in various organic reactions .Scientific Research Applications
Crystallography
The study of 2-(4-Methoxyphenyl)-1-pentyl-4,5-diphenyl-1H-imidazole, a derivative of 1-(4-Methoxybenzyl)-1H-imidazol-2-amine, provides insights into the molecular structure, showcasing the inclination of phenyl and methoxybenzene rings to the imidazole ring and highlighting the significance of C—H⋯O hydrogen bonds in crystal formation (Simpson et al., 2012).
Antimicrobial Activity
Novel imidazole bearing isoxazole derivatives, including the target molecule, demonstrated potential antimicrobial activity. This highlights the compound's utility in developing new antimicrobial agents (Maheta, Patel, & Naliapara, 2012).
Receptor Design
Hydroxy- and methoxy-substituted inorganic receptors, incorporating imidazole functionalities, have shown dual selectivities for Ag+ and CN− in aqueous medium. This application demonstrates the compound's role in sensor technology and selective ion detection (Obali, 2020).
Synthetic Methodology
A synthetic approach to the imidazo[1,5-a]imidazole-2-one scaffold, utilizing 1-(4-Methoxybenzyl)-5-methyl-imidazo[1,5-a]imidazole-2-one, showcases the compound's potential in generating a diversified library of derivatives through Suzuki–Miyaura cross-coupling reactions (Loubidi et al., 2016).
Electron Transfer Redox Mediators
The triarylimidazoles, a class of organic electron transfer redox mediators, have been explored for their electrochemical behavior, including the oxidation of 4-methoxybenzyl alcohol. This application is crucial for understanding electrocatalytic oxidation processes (Lu et al., 2014).
Cytotoxicity and Antibacterial Studies
p-Methoxybenzyl-substituted and benzyl-substituted N-heterocyclic carbene-silver complexes, derived from imidazole, have shown high antibacterial activity and were investigated for their cytotoxicity, demonstrating the compound's relevance in medicinal chemistry (Patil et al., 2010).
Antimycobacterial Activity
Imidazole derivatives designed to mimic parts of the structure of potent antimycobacterial agents have shown in vitro antimycobacterial activity, suggesting their potential application in treating mycobacterial infections (Miranda & Gundersen, 2009).
Properties
IUPAC Name |
1-[(4-methoxyphenyl)methyl]imidazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-15-10-4-2-9(3-5-10)8-14-7-6-13-11(14)12/h2-7H,8H2,1H3,(H2,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QITMWFGOHWCWPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C=CN=C2N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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